
Biological Activities and Therapeutic Potential
of Solanesol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Solanesol

CAS No.: 13190-97-1

Cat. No.: S619322

Get Quote

Solanesol (C₄₅H₇₄O) is a long-chain, unsaturated terpene alcohol predominantly found in plants of the

Solanaceae family, especially tobacco [1] [2]. Its unique structure, featuring nine non-conjugated double

bonds, is responsible for its notable biological activities, including antimicrobial, antioxidant, anti-

inflammatory, and neuroprotective effects [1] [3] [4]. The following tables summarize the key experimental

findings for its core bioactivities.

TABLE 1: Antioxidant and Anti-inflammatory Activities of Solanesol

Activity
Experimental
Model / Subjects

Dose /
Concentration

Key Effects & Mechanisms Citations

Antioxidant In vitro chemical

assays

100 μg/mL Scavenges DPPH free radicals. [3]

Mouse

microsomes

30, 60, 120

mg/kg

Scavenges superoxide anion &

hydroxyl radicals; inhibits
microsomal lipid peroxidation.

[3]

In vitro 10-100 mg/L Absorbs UV radiation,
scavenges lipid free radicals,

inhibits tyrosinase activity.

[3]
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Activity
Experimental
Model / Subjects

Dose /
Concentration

Key Effects & Mechanisms Citations

Ethanol-induced

L02 hepatocyte
oxidative damage

10-80 μM Activates Keap1/Nrf2/ARE
pathway; upregulates HO-1,
GCLC, GCLM; increases SOD,

CAT, GSH-Px activities.

[1] [3]

High glucose-

induced L02
hepatocyte

oxidative damage

40-160 μM Promotes Nrf2 nuclear

translocation; activates
Keap1/Nrf2/ARE pathway;

upregulates HO-1, NQO1;
restores mitochondrial

membrane potential.

[1] [3]

Anti-
inflammatory

LPS-stimulated

RAW264.7 cells

10-40 μM Induces HO-1 expression via

p38 & Akt activation; inhibits
pro-inflammatory cytokines

(e.g., IL-1β, TNF-α).

[3] [2]

Carrageenan-

induced paw
edema (Rat)

1% (w/w)

topical gel

Shows significant topical anti-

inflammatory activity.

[3] [2]

CFA-induced
chronic

inflammatory pain
(Mouse)

Not Specified Reverses mechanical allodynia
& thermal hypersensitivity;

downregulates spinal TNF-α &
IL-1β; suppresses microglial &

astrocytic activation.

[5]

TABLE 2: Neuroprotective, Antimicrobial, and Other Activities of Solanesol
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Activity
Experimental
Model /
Subjects

Dose /
Concentration

Key Effects & Mechanisms Citations

Neuroprotective Ouabain-induced
Bipolar Disorder

model (Rat)

40, 80 mg/kg Activates SIRT-1 signaling;
restores Na+/K+ ATPase;

modulates apoptosis (↓Bax,
↓Caspase-3, ↑Bcl-2); restores

mitochondrial ETC complexes
& neurotransmitters.

[6]

3-Nitropropionic-
induced

Huntington's
model (Rat)

Not Specified Ameliorates behavioral &
biochemical deficits; restores

CoQ10; improves
mitochondrial function;

reduces oxidative stress &
inflammation.

[2]

Tramadol-
induced

Parkinson's
model (Zebrafish)

Not Specified Improves neurobehavioral,
molecular, and neurochemical

parameters.

[4]

Antimicrobial Standard &
clinical bacterial

strains

500-1000
µg/disk, 75-2250

mg/L

Inhibits S. aureus, M. phlei, E.
coli, P. aeruginosa; weaker

activity against B. subtilis & B.
cereus.

[3]

Membrane
Stabilizing

Inner
Mitochondrial

Membrane

1.5 mol% Reduces membrane
permeability to small

hydrophilic solutes.

[3]

E. coli membrane 1.6 mol% Improves membrane

resistance to deformation and
osmotic pressure.

[3]

Mechanisms of Action: Key Signaling Pathways
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Solanesol exerts its primary antioxidant and anti-inflammatory effects through two well-documented

signaling pathways.
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Diagram 1: Solanesol activates the Nrf2/ARE pathway via HSP90/HSF1, inducing antioxidant gene

expression.
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Diagram 2: Solanesol induces HO-1 expression via p38/Akt and Nrf2, inhibiting pro-inflammatory cytokine

production.

Detailed Experimental Protocols

For researchers looking to replicate or build upon key findings, here are the methodologies from pivotal

studies.
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Antioxidant Activity in Hepatocytes (L02 cells) [1] [3]

Cell Model: Use human hepatic L02 cells.
Oxidative Damage Induction: Treat cells with ethanol (e.g., 200-400 mM) or high glucose

(e.g., 30-50 mM) for 24-48 hours.
Intervention: Co-treat or pre-treat cells with solanesol (10-160 μM) dissolved in DMSO or

ethanol. Include a positive control like Trolox.
Key Assays:

Cell Viability: MTT or CCK-8 assay.
ROS Levels: DCFH-DA probe measured by flow cytometry or fluorescence microscopy.

Antioxidant Enzymes: Measure SOD, CAT, and GSH-Px activities using commercial
kits.

Western Blot: Analyze protein levels of Nrf2, Keap1, HO-1, NQO1 in cytoplasmic and
nuclear fractions.

qPCR: Measure mRNA expression of HO-1, GCLC, GCLM.

Anti-inflammatory Activity in Macrophages (RAW264.7 cells) [3] [2]

Cell Model: Use murine macrophage RAW264.7 cell line.

Inflammation Induction: Stimulate cells with LPS (e.g., 100 ng/mL - 1 μg/mL) for 6-24 hours.
Intervention: Co-treat or pre-treat cells with solanesol (10-40 μM). Use specific inhibitors

(e.g., SB203580 for p38, LY294002 for Akt) for mechanistic studies.
Key Assays:

ELISA: Quantify secretion of TNF-α, IL-1β, and IL-6 in cell culture supernatant.
Western Blot: Analyze protein levels of HO-1, p-p38, p-Akt, and Nrf2.

qPCR: Measure HO-1 mRNA expression.

In Vivo Neuroprotective Activity (Ouabain-Induced Bipolar Disorder Model) [6]

Animal Model: Adult Wistar rats.

Model Induction: Administer intracerebroventricular (ICV) injections of ouabain (1 mM/0.5 μL)
over 3 days.

Treatment: Administer solanesol (40, 80 mg/kg, orally) or lithium (as a positive control) for 28
days.

Behavioral Tests:
Open Field Test: Assess locomotor activity, rearing, and time spent in center.

Forced Swim Test: Assess immobility time.
Post-Sacrifice Analysis:

Neurochemicals: Measure dopamine, serotonin, glutamate, and acetylcholine levels in
brain homogenates via HPLC.
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Oxidative Stress: Assess levels of lipid peroxidation and antioxidant enzymes in brain

tissue.
Western Blot/ELISA: Measure SIRT-1, Caspase-3, Bax, Bcl-2, and inflammatory

cytokines in brain homogenates, blood plasma, and CSF.

Current Research Limitations and Future Directions

Despite its promise, solanesol research faces several challenges that must be addressed for clinical

translation [1] [4].

Pharmacokinetics and Toxicity: A significant lack of in vivo pharmacokinetic data (absorption,
distribution, metabolism, excretion) and comprehensive toxicity assessments exists [1] [4].

Molecular Targets: The direct molecular targets and receptors for solanesol remain largely
unidentified [1].

Delivery Challenges: Its high lipophilicity and water insolubility present formulation and delivery
hurdles [1] [7].

Future research should prioritize target deconvolution techniques, develop nanotechnology-based delivery

systems (e.g., solanesol-derived micelles) to improve bioavailability [1] [2], and conduct rigorous preclinical

in vivo studies to fill the pharmacokinetic and toxicological data gaps [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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